Cas no 201405-69-8 (2-(2-Phenylmethoxyphenyl)phenol)

• Product Name: 2-(2-Phenylmethoxyphenyl)phenol
• CAS No: 201405-69-8
• MF: C₁₉H₁₆O₂
• MW: 276.329145431519
• MDL: MFCD00195638
• CID: 2840297
• PubChem ID: 3307305
• Update Time: 2025-05-22

2-(2-Phenylmethoxyphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• SCHEMBL13705694
• 2-(2-Benzyloxyphenyl)phenol, 95%
• 2'-(Benzyloxy)[1,1'-biphenyl]-2-ol
• 2-(2-Benzyloxyphenyl)phenol
• AKOS004116770
• DTXCID80342152
• DTXSID30391291
• 2'-(Benzyloxy)-[1,1'-biphenyl]-2-ol
• MFCD00195638
• 201405-69-8
• 2-(2-Phenylmethoxyphenyl)phenol

• MDL： MFCD00195638
• Inchi： 1S/C19H16O2/c20-18-12-6-4-10-16(18)17-11-5-7-13-19(17)21-14-15-8-2-1-3-9-15/h1-13,20H,14H2
• InChI Key： QGPIASOEFBJOQV-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC=CC=C1C1C=CC=CC=1O

Computed Properties

• Exact Mass: 276.115029749Da
• Monoisotopic Mass: 276.115029749Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-(2-Phenylmethoxyphenyl)phenol

Introduction to 2-(2-Phenylmethoxyphenyl)phenol (CAS No. 201405-69-8)

2-(2-Phenylmethoxyphenyl)phenol is a complex organic compound with the CAS registry number 201405-69-8. This compound is characterized by its unique chemical structure, which includes a phenolic group and a substituted methoxyphenyl moiety. The molecule's structure is defined by the presence of a hydroxyl group (-OH) attached to a benzene ring, which is further connected to a methoxy-substituted phenyl group. This combination of functional groups imparts 2-(2-Phenylmethoxyphenyl)phenol with distinctive chemical properties, making it a subject of interest in various scientific and industrial applications.

The synthesis of 2-(2-Phenylmethoxyphenyl)phenol typically involves multi-step organic reactions, often utilizing coupling reactions or substitution mechanisms. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound, aligning with the growing demand for sustainable chemical processes.

One of the most notable applications of 2-(2-Phenylmethoxyphenyl)phenol is in the field of materials science, where it serves as a precursor for advanced polymers and composites. Its ability to form stable bonds with other monomers makes it valuable in the development of high-performance materials for aerospace, electronics, and automotive industries. Additionally, this compound has shown potential in pharmaceutical research, particularly in the design of bioactive molecules with anti-inflammatory and antioxidant properties.

Recent studies have highlighted the role of 2-(2-Phenylmethoxyphenyl)phenol in environmental chemistry. Researchers have investigated its degradation pathways under various environmental conditions, such as UV light exposure and microbial activity. Understanding these processes is crucial for assessing the compound's environmental impact and developing strategies for its safe disposal or recycling.

In terms of toxicity, 2-(2-Phenylmethoxyphenyl)phenol has been subjected to rigorous testing to evaluate its potential risks to human health and ecosystems. Preliminary findings suggest that while it exhibits moderate toxicity at high concentrations, its toxicity profile is relatively benign compared to other similar compounds. These findings are essential for regulatory agencies when determining safety guidelines for handling and using this compound.

The growing interest in 2-(2-Phenylmethoxyphenyl)phenol has also led to its exploration in niche markets, such as specialty chemicals and fine chemicals. Its unique properties make it an attractive candidate for custom synthesis projects, where precise control over molecular structure is critical. Moreover, ongoing research into its optical properties has opened new avenues for its application in optoelectronic devices and sensors.

In conclusion, 2-(2-Phenylmethoxyphenyl)phenol (CAS No. 201405-69-8) is a versatile compound with a wide range of applications across multiple disciplines. Its chemical structure, synthesis methods, environmental behavior, and toxicity profile are areas of active research, driven by the need for innovative solutions in materials science, pharmaceuticals, and environmental management. As scientific understanding of this compound continues to evolve, so too will its potential contributions to technological advancements and sustainable practices.